2-(2-Nitrophenoxy)propanohydrazide

• IUPAC Name: 2-(2-nitrophenoxy)propanehydrazide
• InChI: InChI=1S/C9H11N3O4/c1-6(9(13)11-10)16-8-5-3-2-4-7(8)12(14)15/h2-6H,10H2,1H3,(H,11,13)
• InChI Key: GCTJQQGNSJAFLL-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NN)OC1=CC=CC=C1[N+](=O)[O-]
• Molecular Formula: C9H11N3O4
• DSSTOX Substance ID: DTXSID30396529
• Molecular Weight: 225.20 g/mol
• CAS No.: 203741-59-7

Description

2-(2-Nitrophenoxy)propanohydrazide is a useful research compound. Its molecular formula is C9H11N3O4 and its molecular weight is 225.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Nonlinear Optical Properties : Hydrazones, including compounds similar to "2-(2-Nitrophenoxy)propanohydrazide", have been studied for their nonlinear optical properties. These compounds exhibit two-photon absorption and are potential candidates for optical device applications like optical limiters and switches (Naseema et al., 2010).

• Environmental Chemistry : Studies involving photonitration of phenol, a process related to the synthesis of nitrophenol derivatives, highlight the environmental impact and mechanisms of nitrophenol formation, which is relevant for understanding the environmental behavior of similar compounds (Vione et al., 2001).

• Chemical Synthesis and Characterization : Research on the synthesis and characterization of nitrophenol derivatives, including their complexes with metals, has been conducted. These studies provide insights into the chemical properties and potential applications of these compounds in various fields (Xiao-qiang He, 2013).

• Photocatalytic Degradation : The photocatalytic degradation of nitrophenols, which are structurally related to "this compound", has been explored as a method for water treatment and environmental remediation. This research provides insights into the degradation pathways and effectiveness of various catalysts (Din et al., 2020).

• Atmospheric Chemistry : Studies on the atmospheric occurrence of nitrophenols, including their formation and degradation mechanisms, are relevant for understanding the atmospheric behavior of similar nitroaromatic compounds (Harrison et al., 2005).

• Anticancer Potential : Nitroaromatics, a category that includes "this compound", have been synthesized and evaluated for their potential as anticancer drugs. Their interaction with human blood DNA and cytotoxic activities are areas of active research (Shabbir et al., 2015).